Cas no 1035805-54-9 (5-fluoro-1,3-dihydro-3-methyl-2H-Indol-2-one)
1035805-54-9 structure
Product Name:5-fluoro-1,3-dihydro-3-methyl-2H-Indol-2-one
CAS No:1035805-54-9
MF:C9H8FNO
MW:165.164325714111
CID:1097046
PubChem ID:17792875
Update Time:2025-04-20
5-fluoro-1,3-dihydro-3-methyl-2H-Indol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-1,3-dihydro-3-methyl-2H-Indol-2-one
- 5-fluoro-3-methylindolin-2-one
- 5-fluoro-3-methyl-1,3-dihydroindol-2-one
- 2H-Indol-2-one, 5-fluoro-1,3-dihydro-3-Methyl-
- CCNOCDCDYUDYCD-UHFFFAOYSA-N
- SCHEMBL2263637
- 5-fluoro-3-methyl-1,3-dihydro-indol-2-one
- DB-059024
- A18034
- 1035805-54-9
-
- MDL: MFCD12924332
- Inchi: 1S/C9H8FNO/c1-5-7-4-6(10)2-3-8(7)11-9(5)12/h2-5H,1H3,(H,11,12)
- InChI Key: CCNOCDCDYUDYCD-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C(C)C(N2)=O
Computed Properties
- Exact Mass: 165.058992041g/mol
- Monoisotopic Mass: 165.058992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 29.1Ų
5-fluoro-1,3-dihydro-3-methyl-2H-Indol-2-one Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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